Cas no 62578-45-4 (9H-Indeno[2,1-c]pyridin-9-one, 3-methyl-1-phenyl-)

• Product Name: 9H-Indeno[2,1-c]pyridin-9-one, 3-methyl-1-phenyl-
• CAS No: 62578-45-4
• MF: C₁₉H₁₃NO
• MW: 271.312624692917
• CID: 439491
• PubChem ID: 623238
• Update Time: 2025-04-19

9H-Indeno[2,1-c]pyridin-9-one, 3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Indeno[2,1-c]pyridin-9-one, 3-methyl-1-phenyl-
• 3-methyl-1-phenylindeno[2,1-c]pyridin-9-one
• 3-Methyl-1-phenyl-2-azafluorenone
• 3-Methyl-1-phenyl-9H-indeno[2,1-c]pyridin-9-one #
• 3-Methyl-1-phenyl-9H-indeno[2,1-c]pyridin-9-one
• ZCATWRPSEYUVHI-UHFFFAOYSA-N
• 62578-45-4
• DTXSID20347580

• Inchi： 1S/C19H13NO/c1-12-11-16-14-9-5-6-10-15(14)19(21)17(16)18(20-12)13-7-3-2-4-8-13/h2-11H,1H3
• InChI Key： ZCATWRPSEYUVHI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=C(C)N=C(C3C=CC=CC=3)C=21

Computed Properties

• Exact Mass: 271.09979
• Monoisotopic Mass: 271.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96